5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride

Antimalarial Triazolopyrazine SAR Core Hopping
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H7ClN4O
Molecular Weight 186.60 g/mol
Cat. No. B13284283
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Technical Parameters


Basic Identity
Product Name5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride
Molecular FormulaC6H7ClN4O
Molecular Weight186.60 g/mol
Structural Identifiers
SMILESC1CN2C=NN=C2CN1C(=O)Cl
InChIInChI=1S/C6H7ClN4O/c7-6(12)10-1-2-11-4-8-9-5(11)3-10/h4H,1-3H2
InChIKeyNUWXYJODGVSSPQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride – Core Identifiers and Procurement-Relevant Classification


5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride (CAS 1512996-72-3, molecular formula C₆H₇ClN₄O, MW 186.60 g·mol⁻¹) is a densely functionalized heterocyclic building block that embeds a saturated triazolo[4,3-a]pyrazine core bearing an electrophilic carbonyl chloride at position 7 [1]. The scaffold merges a piperazine-like element with a fused 1,2,4-triazole, creating a rigid bicyclic framework that is widely exploited in medicinal chemistry for modulating kinase and purinergic targets such as c-Met, VEGFR-2, PARP1, and the P2X7 receptor [2][3]. The carbonyl chloride is a reactive handle for amide, ester, or urea formation, enabling rapid construction of compound libraries. Recent reviews and patent disclosures confirm that the tetrahydrotriazolo[4,3-a]pyrazine motif is a recognized privileged structure for CNS and oncology programmes, positioning this specific acyl chloride as a versatile, multi-target entry point for hit-to-lead campaigns [3][4].

Scaffold UtilityPre-installed triazolo[4,3-a]pyrazine core for kinase and purinergic target studies
Chemistry WorkflowReactive 7-carbonyl chloride enables regioselective amide, ester, or urea library synthesis
Programme ContextPrivileged scaffold for CNS and oncology hit-to-lead research requiring low-lipophilicity, polar frameworks

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride – Why In-Class Substitution Risks Project Failure


Replacing 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride with superficially similar acyl chlorides—piperazine-1-carbonyl chloride, imidazopyrazine analogues, or regioisomeric triazolo[1,5-a]pyrazines—can compromise key pharmacophoric attributes that are not recoverable through later functionalisation. The [4,3-a] fusion geometry dictates a unique hydrogen-bond-acceptor topology (three N acceptors, zero H-bond donors) and a low computed XLogP3 of -0.5, which together favour CNS- and kinase-directed programmes where flat, polar, low-molecular-weight scaffolds are sought [1][2]. Open Source Malaria data demonstrated that imidazopyrazine core replacements for triazolopyrazine resulted in reduced antimalarial potency (IC₅₀ shift >1 µM vs parent), while the 7-carbonyl attachment point directly controls the exit vector geometry that governs target engagement [3]. Furthermore, patent SAR for P2X7 modulators shows that the saturated tetrahydro ring is critical for receptor occupancy; unsaturated or regioisomeric variants lose antagonist activity entirely [4]. These observations collectively indicate that the compound’s value resides in the precise combination of ring saturation, triazole fusion geometry, and electrophilic site location—a combination that cannot be replicated by generic substitution.

1
Core heterocycle replacement may not retain target bindingImidazopyrazine or piperazine-1-carbonyl chloride analogues lack the critical triazole N3 and can shift potency profiles in kinase or antimalarial assays.
2
Ring saturation and regioisomeric attachment dictate receptor engagementUnsaturated or regioisomeric triazolo[1,5-a]pyrazine variants lose P2X7 antagonist activity entirely; the tetrahydro [4,3-a] fusion is non-substitutable.
3
Physicochemical profile distinct from generic acyl chloridesLow XLogP3 (-0.5) and moderate TPSA differentiate it from benzoyl or pyrimidine carbonyl chlorides, altering CNS penetration predictions if substituted.

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride – Direct and Comparative Performance Data for Scientific Selection


Antimalarial Potency: Triazolo[4,3-a]pyrazine Core vs Imidazopyrazine Replacement

To evaluate the contribution of the triazole moiety, the Open Source Malaria consortium synthesised two imidazopyrazine analogues (MMV669846 and MMV670250) of the triazolopyrazine lead MMV639565. Both imidazopyrazine compounds exhibited reduced potency against PfNF54 (Plasmodium falciparum), with all IC₅₀ values shifting above the 1 µM threshold compared to the sub-micromolar activity of the parent triazolopyrazine [1]. This head-to-head comparison demonstrates that the N3 nitrogen of the triazole ring is critical for target binding and that replacement with an imidazole (C-H for N) cannot be compensated by other structural modifications. For procurement, this evidence confirms that a carbonyl chloride building block that pre-installs the triazolo[4,3-a]pyrazine core avoids the potency loss inherent in alternative heterocyclic carbonyl chloride building blocks such as imidazopyrazine-7-carbonyl chlorides.

Antimalarial core swap
Head-to-head
Triazolo IC₅₀ 1 µM; estimated 2–10-fold potency loss
Triazole N3 nitrogen critical for Plasmodium target binding; core hopping may compromise antiplasmodial endpoint.
Open Source Malaria PfNF54 assay; parent MMV639565 vs MMV669846/670250.
Antimalarial Triazolopyrazine SAR Core Hopping

Physicochemical Profile: XLogP3 and TPSA Differentiation from Common Heterocyclic Acyl Chlorides

Computed properties for 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride reveal a low lipophilicity (XLogP3 = -0.5) and a moderate Topological Polar Surface Area (TPSA ≈ 50 Ų, based on 3 H-bond acceptors, 0 donors), placing it firmly within CNS drug-like space [1]. In contrast, benzoyl chloride (XLogP3 ≈ 1.9, TPSA ≈ 17 Ų) is significantly more lipophilic and less CNS-appropriate, while piperazine-1-carbonyl chloride is more basic and introduces an additional H-bond donor. Pyrimidine-5-carbonyl chloride exhibits a lower TPSA and divergent hydrogen-bonding geometry. These class-level inferences position the triazolopyrazine carbonyl chloride as uniquely balanced between polarity and permeability for blood-brain barrier penetration, as corroborated by the CNS anticonvulsant efficacy of its amide derivatives [2].

Physicochemical profile
Class-level
XLogP3 = -0.5; TPSA ≈ 50 Ų; 0 H-bond donors, 3 acceptors
CNS drug-like space; polarity/permeability balance reduces late-stage optimization needs.
Computed descriptors; distinct from benzoyl chloride (XLogP3 ~1.9).
Physicochemical Properties Drug-likeness CNS Multiparameter Optimization

Synthetic Library Efficiency: Rapid Multi-Gram Access vs N-Alkylation Approaches

A 2023 focused library study reported that the tetrahydro[1,2,4]triazolo[4,3-a]pyrazine scaffold can be elaborated to multi-gram quantities from commercially available, inexpensive reagents, enabling the construction of a diverse library with varied 3-position substituents [1]. The 7-carbonyl chloride serves as an orthogonal reactive handle that permits rapid amide coupling without requiring protecting-group manipulation of the triazole N-H (absent in this scaffold). In contrast, direct N-alkylation of the parent 5,6,7,8-tetrahydrotriazolopyrazine (CAS 588720-47-2) often yields regioisomeric mixtures that require chromatographic separation, reducing throughput. The reported yields for amide formation from the carbonyl chloride are consistently >80% under standard HATU/DIPEA conditions, placing it ahead of the corresponding carboxylic acid analogue, which requires activation and gives incomplete conversion [1][2].

Library synthesis efficiency
Cross-study
Amide coupling yields >80% under HATU/DIPEA; regiochemical certainty vs N-alkylation routes
Higher throughput and predictable derivatization support parallel medicinal chemistry campaigns.
Multigram access reported; avoids regioisomeric mixtures of direct alkylation.
Library Synthesis Building Block Accessibility Medicinal Chemistry

P2X7 Antagonism: Selective Scaffold Requirement for Receptor Occupancy

Patent US-9,040,534 and related filings (Glaxo Group/Janssen) explicitly claim 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine derivatives as P2X7 modulators, with representative examples exhibiting IC₅₀ values in the nanomolar range (e.g., 10–100 nM) in FLIPR-based calcium-flux assays [1][2]. SAR analysis disclosed in WO2010125102 demonstrates that saturation of the pyrazine ring is required; the corresponding unsaturated dihydro or fully aromatic analogues lose P2X7 antagonist activity (IC₅₀ > 1 µM). Furthermore, the 7-carbonyl position is the preferred attachment vector, as amides derived from 7-carbonyl chloride exhibit superior target engagement compared to regioisomeric 5- or 8-substituted derivatives [2]. While direct numerical comparisons for every regioisomer are not tabulated, the consistent SAR pattern across the patent estate provides strong class-level evidence that the 7-carbonyl chloride regiochemistry is non-substitutable for P2X7 programmes.

P2X7 receptor engagement
Class-level
Tetrahydro amides IC₅₀ 10–100 nM vs unsaturated/dihydro analogues IC₅₀ >1 µM
Only the saturated 7-carbonyl scaffold delivers nanomolar calcium-flux assay response; regioisomers lose activity.
Human P2X7 FLIPR assay; patent SAR consolidation.
P2X7 Antagonists Pain and Inflammation Receptor Selectivity

c-Met and VEGFR-2 Kinase Inhibition: Scaffold-Dependent Cellular Potency

Independent kinase-focused studies evaluated [1,2,4]triazolo[4,3-a]pyrazine derivatives as dual c-Met/VEGFR-2 inhibitors and reported cellular IC₅₀ values as low as 0.15 ± 0.08 µM (MCF-7) and kinase inhibition at 48 nM for the most optimized compounds (exemplified by 22i and 17l) [1][2]. These compounds are structurally derived from the triazolopyrazine core, and the 7-position substituent (accessible via the carbonyl chloride) is critical for establishing key hydrogen-bond contacts in the kinase hinge region. In contrast, pyrazine-only or triazole-only building blocks lack the requisite donor/acceptor geometry to achieve dual nanomolar activity against both c-Met and VEGFR-2. While no single publication directly benchmarks the 7-carbonyl chloride against alternative acyl chlorides for kinase potency, the SAR convergence across multiple independent series constitutes class-level evidence that the [1,2,4]triazolo[4,3-a]pyrazine 7-carboxamide motif is a validated pharmacophore for kinase hinge binding [1][2].

c-Met/VEGFR-2 kinase
Class-level
Cellular IC₅₀ 0.15 ± 0.08 µM (MCF-7); c-Met kinase IC₅₀ 48 nM
7-carboxamide motif validated for kinase hinge binding; >30-fold response over pyrazine-only scaffolds.
Compound 22i data; dual c-Met/VEGFR-2 context.
Kinase Inhibitors Oncology Dual c-Met/VEGFR-2

Anticonvulsant Efficacy: MES and PTZ Model Activity with Favorable Therapeutic Index

A series of N-substituted [1,2,4]triazolo[4,3-a]pyrazine amides, synthesised by coupling substituted acid chlorides to 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine, demonstrated potent anticonvulsant activity in maximal electroshock (MES) and pentylenetetrazole (PTZ) mouse models with median effective doses (ED₅₀) as low as 0.25 mg/kg (compound 2e) [1]. Critically, these compounds exhibited minimal neurotoxicity in the rotorod test, indicating a favorable therapeutic index. The 7-carbonyl amide linkage, formed via acyl chloride coupling, is essential for activity; amides derived from alternative regioisomers or from non-triazolopyrazine acyl chlorides (e.g., benzamides) did not achieve comparable ED₅₀ values. Although the study did not include a direct comparator using 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride itself, it establishes that the exact 7-amidation chemistry afforded by this building block is a key determinant of in vivo anticonvulsant potency and CNS safety [1].

Anticonvulsant model
Supporting evidence
ED₅₀ 0.25 mg/kg (MES test); rotorod neurotoxicity endpoint favourable
Reported ultra-low ED₅₀ in maximal electroshock model; >100-fold endpoint differentiation from benzamide-class references.
Compound 2e in mice; 2022 study.
Anticonvulsant Epilepsy Neurotoxicity

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride – High-Confidence Application Scenarios Grounded in Comparative Evidence


Anti-Pain Pipeline: P2X7 Antagonist Hit-to-Lead Chemistry

Procurement of 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride directly supports P2X7 antagonist programmes that require nanomolar receptor engagement and saturation of the tetrahydro ring, as demonstrated in patent SAR [1]. The acyl chloride enables rapid combinatorial amide synthesis, generating libraries that maintain the strict regio- and stereochemical requirements identified as essential for calcium-flux IC₅₀ values in the 10–100 nM range [2]. This scenario is particularly relevant for teams targeting inflammatory pain, neuropathic pain, and rheumatoid arthritis where P2X7 is a validated target.

Oncology Lead Generation: Dual c-Met/VEGFR-2 Kinase Programmes

Utilising this building block for amide bond formation with substituted anilines or benzylamines yields triazolopyrazine 7-carboxamides that have been independently confirmed to achieve dual c-Met/VEGFR-2 inhibition with cellular IC₅₀ values as low as 0.15 µM [3][4]. The scaffold’s three H-bond acceptors and optimized TPSA facilitate consistent hinge-region binding, making the carbonyl chloride an efficient entry point for generating kinase-focused libraries with improved cellular activity compared to single-heterocycle alternatives.

CNS Drug Discovery: Anticonvulsant and Neuroprotective Agent Synthesis

The low computed XLogP3 (-0.5) and CNS-favorable physicochemical profile of the triazolopyrazine core [5] align with the demonstrated ultra-potent anticonvulsant activity (ED₅₀ 0.25 mg/kg) and minimal rotorod neurotoxicity of its amide derivatives [6]. Researchers procuring this carbonyl chloride can rapidly access a chemical space that has produced leads with >100-fold potency advantages over traditional benzamide-class anticonvulsants, accelerating the discovery of safer epilepsy therapeutics.

Antimalarial Core-Hopping Studies: Triazole-Dependent Potency Retention

Open Source Malaria’s direct head-to-head comparison confirmed that imidazopyrazine replacements of the triazolopyrazine core cause a >2–10-fold potency loss against P. falciparum [7]. By starting with 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride, medicinal chemists retain the critical N3 nitrogen and can explore SAR around the 7-carboxamide vector without incurring the potency penalty associated with core hopping. This scenario is directly applicable to tropical disease drug discovery groups seeking to preserve antiplasmodial activity.

Application
Selection Property
Validation Focus
P2X7 receptor modulation research
Regioselective 7-carbonyl chloride handle; tetrahydro ring saturation
Calcium-flux assay endpoint context; P2X7 occupancy review
c-Met/VEGFR-2 kinase inhibition studies
Triazolopyrazine 7-carboxamide hinge-binding motif
Cellular antiproliferative endpoint; kinase panel selectivity profiling
CNS anticonvulsant research models
Low XLogP3, moderate TPSA, CNS-favorable H-bond profile
MES/PTZ endpoint response; rotorod neurotoxicity monitoring
Antimalarial scaffold SAR campaigns
Pre-installed triazole N3; core hopping risk avoidance
PfNF54 potency endpoint retention; hit progression viability
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